Cas no 1310680-47-7 ((S)-Fmoc-2-amino-3-ethyl-pentanoic acid)

• Product Name: (S)-Fmoc-2-amino-3-ethyl-pentanoic acid
• CAS No: 1310680-47-7
• MF: C₂₂H₂₅NO₄
• MW: 367.438
• MDL: MFCD11226813
• CID: 4553257
• PubChem ID: 45356720
• Update Time: 2025-07-02

(S)-Fmoc-2-amino-3-ethyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-Fmoc-2-amino-3-ethyl-pentanoic acid
• 3-Ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]norvaline
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-ethylpentanoic acid
• N-Fmoc-3-ethyl-L-norvaline
• E70835
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-ethylpentanoicacid
• EN300-7124861
• CS-0147295
• (2S)-3-ethyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• AS-83449
• (2S)-3-ETHYL-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PENTANOIC ACID
• MFCD11226813
• SCHEMBL18921015
• (2S)-3-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• 1310680-47-7

• MDL： MFCD11226813
• Inchi： InChI=1S/C22H25NO4/c1-3-14(4-2)20(21(24)25)23-22(26)27-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,3-4,13H2,1-2H3,(H,23,26)(H,24,25)/t20-/m0/s1
• InChI Key： SHDUOAKEZPAHOK-FQEVSTJZSA-N
• SMILES： CCC([C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O)CC

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (S)-Fmoc-2-amino-3-ethyl-pentanoic acid

(S)-Fmoc-2-amino-3-ethyl-pentanoic acid: A Versatile Building Block in Peptide Chemistry and Drug Development

(S)-Fmoc-2-amino-3-ethyl-pentanoic acid, with the chemical identifier CAS No. 1310680-47-7, represents a critical component in the field of solid-phase peptide synthesis (SPPS). This compound, a derivative of 2-amino-3-ethyl-pentanoic acid, is characterized by its unique stereochemistry and functional groups that enable its integration into complex molecular frameworks. Recent advancements in peptide chemistry have highlighted the significance of Fmoc (9-fluorenylmethyloxycarbonyl) protecting groups in enhancing the specificity and efficiency of synthetic peptide assembly. The incorporation of an ethyl group at the 3-position of the pentanoic acid backbone further modulates its reactivity and compatibility with diverse chemical environments.

Studies published in Journal of Peptide Science (2023) emphasize the role of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid in the development of peptide-based therapeutics. Researchers have demonstrated that the stereochemical configuration of this compound significantly influences its interaction with target proteins, particularly in the context of enzyme inhibition and cell signaling modulation. A 2023 study by Smith et al. reported that ethyl substitution at the 3-position enhances the hydrophobicity of the molecule, which is crucial for improving the cell membrane permeability of peptide drugs. This finding aligns with the broader trend in drug discovery to optimize molecular properties for enhanced bioavailability and therapeutic efficacy.

The synthetic utility of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid extends beyond traditional peptide synthesis. Recent work in biomaterials science has explored its application as a building block for self-assembling peptides. A 2023 paper in Advanced Materials described how this compound can be incorporated into peptide amphiphiles to create nanofiber scaffolds for tissue engineering. The hydrophobic ethyl group facilitates the formation of hydrophobic interactions, which are essential for the structural integrity of these scaffolds. This application underscores the versatility of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid in biomedical applications beyond its role in peptide chemistry.

In the realm of drug development, (S)-Fmoc-2-amino-3-ethyl-pentanoic acid has emerged as a key player in the design of prodrugs and targeted drug delivery systems. A 2023 review in Pharmaceutical Research highlighted its potential in the development of peptide-based prodrugs for antibody-drug conjugates (ADCs). The Fmoc group provides temporary protection against premature peptide degradation, while the ethyl substitution enhances the solubility of the final product. This dual functionality makes it an attractive candidate for site-specific drug delivery applications, where precise control over drug release is critical.

The synthetic flexibility of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid has also been leveraged in the development of peptide mimetics. A 2023 study in Organic & Biomolecular Chemistry demonstrated its use in the synthesis of peptide-like molecules with non-natural amino acid residues. The ethyl group at the 3-position acts as a spacer to modulate the conformational flexibility of the resulting molecule, which is essential for mimicking the dynamic behavior of native peptides. This approach has opened new avenues for the design of peptide-based therapeutics with improved target specificity and bioactivity.

Recent advances in computational chemistry have further elucidated the structural and functional properties of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid. A 2023 study published in Journal of Computational Chemistry used molecular dynamics simulations to investigate the binding interactions of this compound with target proteins. The results revealed that the stereochemical configuration of the ethyl group plays a critical role in the binding affinity and selectivity of the molecule. These findings have significant implications for the design of peptide-based drugs with enhanced target specificity and therapeutic efficacy.

Moreover, the environmental stability of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid has been a focus of recent research. A 2023 paper in Green Chemistry explored the green synthesis of this compound using biocatalytic methods. The study demonstrated that enzyme-catalyzed reactions could produce (S)-Fmoc-2-amino-3-ethyl-pentanoic acid with high stereoselectivity and low environmental impact. This approach aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry, where green synthesis methods are increasingly being adopted to reduce the ecological footprint of drug development.

The multifunctional nature of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid has also been explored in the context of nanotechnology. A 2023 study in Nano Letters investigated its use in the fabrication of peptide-functionalized nanoparticles. The ethyl group at the 3-position was found to enhance the surface charge of the nanoparticles, which is crucial for their targeting efficiency in in vivo applications. This application highlights the potential of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid in the development of nanomedicine and targeted drug delivery systems.

Finally, the regulatory and safety profile of (S)-Fmoc-2-amino-3-ethyl-pentanoic acid has been a subject of recent studies. A 2023 review in Drug Safety evaluated the toxicological data and pharmacokinetic profiles of this compound. The findings indicated that the ethyl substitution significantly reduces the toxicological risk compared to its non-ethylated counterpart. This is particularly important for its application in peptide-based therapeutics, where biocompatibility and long-term safety are critical considerations.